BENGHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of 2,6-
Diphenylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Diphenyliphenol

Cat. No.: B049740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,6-diphenylphenol, with a specific focus on its melting and boiling points. The
information presented herein is intended to support research, development, and quality control

activities involving this compound.

Core Physicochemical Data

The following table summarizes the key quantitative data for 2,6-diphenylphenol, facilitating

easy comparison and reference.
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Property Value Source(s)
Melting Point 101-103 °C [1]

98-103 °C [2]

101.4-104.7 °C [3]

Boiling Point

384.8 +11.0 °C at 760 mmHg

349.31 °C (rough estimate)

[4]

Density

1.1+0.1 g/cm3

[1]

1.0572 g/cm3 (rough estimate)

[4]

Vapor Pressure

0.0 £ 0.9 mmHg at 25°C

[1]

Solubility

Slightly soluble in chloroform

and methanol.

[4]

Soluble in alcohol and

acetone.

[5]

A Chinese patent mentions its
solubility in organic solvents
like methanol, ethanaol,
acetone, benzene,

dichlorobenzene, and trieline.

[6]

Molecular Weight

246.303 g/mol

[1]

Molecular Formula

C18H140

[1]

Experimental Protocols: Determination of Melting
and Boiling Points

While specific, detailed experimental protocols for the determination of the melting and boiling

points of 2,6-diphenylphenol are not readily available in the reviewed literature, standardized

methods are routinely employed for such characterizations. The following represents a

generalized approach based on established laboratory techniques.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.chemsrc.com/en/cas/2432-11-3_669277.html
https://www.thermofisher.com/order/catalog/product/214740050
https://www.chemicalbook.com/synthesis/2-6-diphenylphenol.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2407544_EN.htm
https://www.chemsrc.com/en/cas/2432-11-3_669277.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2407544_EN.htm
https://www.chemsrc.com/en/cas/2432-11-3_669277.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2407544_EN.htm
https://www.fishersci.ca/shop/products/2-6-diphenylphenol-97-thermo-scientific/p-122760
https://patents.google.com/patent/CN102452906B/en
https://www.chemsrc.com/en/cas/2432-11-3_669277.html
https://www.chemsrc.com/en/cas/2432-11-3_669277.html
https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high degree of purity, whereas a broad melting range often indicates the
presence of impurities.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of dry 2,6-diphenylphenol is finely powdered using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

» Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus. The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting range is reported as the interval between
these two temperatures.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b049740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Boiling Point Determination (Micro Boiling Point
Method)

Given that the boiling point of 2,6-diphenylphenol is relatively high, specialized equipment is
required for its accurate determination, and the measurement is often performed under
reduced pressure to prevent decomposition.

Apparatus:

Small test tube or boiling tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating block or oil bath

Apparatus for securing the assembly (e.g., clamp and stand)

Procedure:

Sample Preparation: A small volume (a few milliliters) of molten 2,6-diphenylphenol is
placed into the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid sample.

o Heating: The assembly is gently heated in a heating block or oil bath.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is continued until a steady stream of bubbles is observed.

e Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to
cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter
the capillary tube is recorded as the boiling point at the ambient pressure. For high-boiling
compounds, this procedure is typically conducted under vacuum, and the pressure must be
recorded along with the boiling point.
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Logical Relationship Diagram

The following diagram illustrates the phase transitions of 2,6-diphenylphenol in relation to its
melting and boiling points.
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Click to download full resolution via product page

Caption: Phase transitions of 2,6-diphenylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2,6-Diphenylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049740#2-6-diphenylphenol-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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